Cas no 1804446-05-6 (Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate)
Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate
-
- Inchi: 1S/C10H9ClF3NO2/c1-2-17-7(16)3-6-8(11)9(12)5(4-15-6)10(13)14/h4,10H,2-3H2,1H3
- InChI Key: PTVPGQDRXMADBF-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(F)F)=CN=C1CC(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 268
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2
Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053134-1g |
Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate |
1804446-05-6 | 97% | 1g |
$1,519.80 | 2022-04-02 |
Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate
Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate (CAS No. 1804446-05-6): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate (CAS No. 1804446-05-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique structural features, including a pyridine core with fluorine and chlorine substituents, makes it a valuable building block for developing novel therapeutic agents.
The structural motif of Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate positions it as a crucial component in the synthesis of various pharmacophores. The presence of multiple halogen atoms, particularly fluorine and chlorine, enhances its reactivity and allows for further functionalization, making it an attractive candidate for medicinal chemists aiming to design molecules with improved pharmacokinetic properties and target specificity.
In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting complex biological pathways. Among these, kinase inhibitors have emerged as a major focus due to their role in regulating numerous cellular processes. The pyridine scaffold found in Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate is particularly relevant in this context, as pyridine derivatives are commonly incorporated into kinase inhibitors to optimize binding affinity and selectivity.
One of the most compelling aspects of this compound is its utility in the synthesis of fluorinated pyridines, which are known to exhibit enhanced metabolic stability and better oral bioavailability compared to their non-fluorinated counterparts. The difluoromethyl group, a key feature of Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate, is particularly noteworthy as it can significantly influence the electronic properties of the molecule, thereby modulating its interaction with biological targets.
Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, researchers have demonstrated that incorporating fluorine atoms into pyridine-based molecules can lead to improved antiviral activity by enhancing viral protease inhibition. This underscores the potential of Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate as a precursor for novel antiviral drugs.
The compound's versatility also extends to its role in the synthesis of central nervous system (CNS) drugs. Fluorinated pyridines have been shown to cross the blood-brain barrier more effectively than non-fluorinated analogs, making them ideal candidates for treating neurological disorders. The chloro and fluoro substituents in Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate contribute to its ability to interact with CNS receptors while maintaining sufficient lipophilicity for efficient brain penetration.
In addition to its applications in drug development, Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate has been explored in materials science and agrochemical research. Its unique electronic properties make it a promising candidate for developing advanced materials with applications in organic electronics and optoelectronics. Furthermore, its structural framework can be modified to create novel agrochemicals with improved pest control properties.
The synthesis of Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the cutting-edge methodologies used in modern pharmaceutical chemistry.
The growing interest in fluorinated compounds has led to increased research into sustainable synthetic routes for these molecules. Efforts are being made to develop greener alternatives that minimize waste and reduce environmental impact. For instance, catalytic methods that utilize recyclable catalysts or renewable solvents are being explored as alternatives to traditional synthetic approaches.
The future prospects for Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. As our understanding of biological pathways continues to evolve, new opportunities will arise for leveraging this compound's unique structural features to develop innovative therapeutic solutions.
In conclusion, Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate (CAS No. 1804446-05-6) stands out as a pivotal intermediate in modern pharmaceutical synthesis due to its structural versatility and functional adaptability. Its role in developing kinase inhibitors, antiviral agents, CNS drugs, and advanced materials underscores its significance in both academic research and industrial applications. As advancements continue to emerge in synthetic chemistry and drug design, this compound is poised to remain at the forefront of innovation.
1804446-05-6 (Ethyl 3-chloro-5-(difluoromethyl)-4-fluoropyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)